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Compound of Interest

Compound Name: Food Yellow 3:1

Cat. No.: B093828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sunset Yellow Aluminium Lake
Sunset Yellow Aluminium Lake, also known as FD&C Yellow No. 6 Aluminum Lake or CI

15985:1, is a synthetic pigment widely used in the cosmetic, food, and pharmaceutical

industries to impart a vibrant orange-yellow hue.[1][2][3] It is an oil-dispersible colorant, making

it particularly suitable for anhydrous and oil-based cosmetic formulations where water-soluble

dyes would be ineffective.[4] The term "lake" indicates that the dye has been precipitated onto

an aluminum hydroxide substrate, rendering it insoluble in water and most organic solvents.[4]

This insolubility is a key characteristic, preventing color bleeding and migration in finished

products.

The primary mode of coloration with lake pigments is through dispersion.[1] Achieving a fine

and uniform dispersion is critical to obtaining the desired color intensity, opacity, and stability in

the final cosmetic product.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Sunset Yellow Aluminium

Lake is essential for successful formulation development.
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Property Value/Description Source

INCI Name CI 15985:1 [1]

Synonyms

FD&C Yellow No. 6 Aluminum

Lake, Pigment Yellow 104

Lake

[1]

CAS Number 15790-07-5 [1]

Appearance Fine orange-yellow powder [1]

Solubility

Insoluble in water and most

organic solvents. Soluble in

acidic and alkaline media.

[1]

Coloration Mechanism Dispersion [1]

Typical pH (2% slurry) 4.0 - 5.5 [1]

Particle Size
Typically < 7 microns for

cosmetic grades
[1]

Application in Cosmetic Formulations
Sunset Yellow Aluminium Lake is a versatile colorant for a wide range of cosmetic products,

including:

Lipsticks and Lip Glosses: Provides vibrant, long-lasting color.

Eyeshadows and Blushes: Used in pressed powders and cream-to-powder formulations.

Nail Polishes: Offers a stable and brilliant orange-yellow shade.

Foundations and Concealers: As a color corrector or to adjust skin tones.

Example Formulation: Anhydrous Lipstick
This example protocol outlines the formulation of a lipstick incorporating Sunset Yellow

Aluminium Lake. The percentages represent a typical starting point and may be adjusted based
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on desired texture, payoff, and stability. Lake pigments are commonly used at concentrations of

8-10% in lipsticks.

Phase Ingredient INCI Name
Percentage
(w/w)

Function

A (Oil Phase) Castor Oil

Ricinus

Communis

(Castor) Seed Oil

40.00

Pigment wetting

and dispersion,

gloss

Jojoba Oil

Simmondsia

Chinensis

(Jojoba) Seed Oil

15.00 Emollient

Caprylic/Capric

Triglyceride

Caprylic/Capric

Triglyceride
10.00

Emollient,

solvent

B (Wax Phase) Carnauba Wax

Copernicia

Cerifera

(Carnauba) Wax

10.00

Structuring

agent, increases

melting point

Candelilla Wax

Euphorbia

Cerifera

(Candelilla) Wax

7.00
Structuring

agent, gloss

Beeswax Cera Alba 5.00
Structuring

agent, plasticizer

C (Color Phase)
Sunset Yellow

Aluminium Lake
CI 15985:1 8.00 Colorant

Titanium Dioxide Titanium Dioxide 2.00
Opacifier,

lightens shade

D (Additive

Phase)
Vitamin E Tocopherol 0.50 Antioxidant

Flavor/Fragrance Flavor/Aroma 2.50 Scent and taste
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Protocol for Lipstick Formulation
This protocol details the manufacturing process for the lipstick formulation provided above.

Equipment:

Beakers

Hot plate with magnetic stirrer

Overhead propeller mixer

Roller mill or homogenizer

Lipstick mold

Spatulas

Weighing balance

Procedure:

Pigment Dispersion:

In a beaker, combine the ingredients of the Color Phase (C) with a portion of the Castor

Oil from the Oil Phase (A).

Mix thoroughly until the pigments are wetted.

Pass the mixture through a roller mill or homogenizer until the desired particle size and

color development are achieved. A Hegman gauge can be used to check for fineness of

grind.

Preparation of the Base:

In a separate beaker, combine the remaining ingredients of the Oil Phase (A) and all

ingredients of the Wax Phase (B).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture on a hot plate to 80-85°C with continuous stirring until all waxes are

completely melted and the mixture is uniform.

Combining Phases:

Slowly add the dispersed pigment phase (from step 1) to the molten wax/oil base (from

step 2) under constant propeller mixing.

Maintain the temperature at 80-85°C and mix until the color is homogeneously distributed.

Final Additions:

Reduce the temperature to 70-75°C.

Add the ingredients of the Additive Phase (D) and mix until uniform.

Molding:

Pour the molten lipstick mass into the lipstick mold at a suitable temperature (typically just

above the solidification point to minimize defects).

Allow the lipsticks to cool at room temperature or in a cooling tunnel.

Finishing:

Once solidified, carefully remove the lipsticks from the mold.

Place them in their final packaging.
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Diagram of the lipstick formulation workflow.

Protocol for Stability Testing
Stability testing is crucial to ensure the quality, safety, and shelf life of the cosmetic product. An

accelerated stability study is performed to predict the long-term stability.

Equipment:

Stability chambers (controlled temperature and humidity)

Refrigerator

Freezer

Spectrocolorimeter
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Viscometer

pH meter (for emulsions)

Penetrometer (for stick hardness)

UV light chamber

Procedure:

Sample Preparation: Prepare a sufficient number of lipstick samples from a single batch in

their final packaging.

Storage Conditions:

Room Temperature (Control): 25°C ± 2°C / 60% RH ± 5% RH

Elevated Temperature: 40°C ± 2°C / 75% RH ± 5% RH

Elevated Temperature 2: 45°C ± 2°C / 75% RH ± 5% RH

Low Temperature: 5°C ± 3°C

Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Light Exposure: Samples are exposed to a controlled UV light source.

Testing Intervals: Evaluate the samples at baseline (T=0) and at specified intervals (e.g., 1

week, 2 weeks, 1 month, 2 months, 3 months).

Parameters to Evaluate:

Organoleptic Properties: Appearance, color, odor, and texture.

Physical Properties:

Color Change (ΔE): Measured using a spectrocolorimeter. A ΔE value of >3 is generally

considered a noticeable change.
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Hardness: Measured with a penetrometer.

Melting Point: Determined using a melting point apparatus.

"Sweating" or "Bleeding": Visual assessment of oil separation on the lipstick surface.

Chemical Properties: While not standard for a simple lipstick, pH and viscosity would be

critical for emulsion-based products containing the lake.

Packaging Compatibility: Check for any interaction between the product and the

packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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